Cas no 2228217-10-3 (3-(2,6-dichloro-4-methylpyridin-3-yl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(2,6-dichloro-4-methylpyridin-3-yl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2228217-10-3
• MF: C₉H₈Cl₂F₃NO
• MW: 274.06713104248
• CID: 5922943
• PubChem ID: 165970619
• Update Time: 2025-06-13

3-(2,6-dichloro-4-methylpyridin-3-yl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichloro-4-methylpyridin-3-yl)-1,1,1-trifluoropropan-2-ol
• EN300-1959263
• 2228217-10-3

• Inchi： 1S/C9H8Cl2F3NO/c1-4-2-7(10)15-8(11)5(4)3-6(16)9(12,13)14/h2,6,16H,3H2,1H3
• InChI Key： WVMFUEVDWRLENE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=C(N=1)Cl)CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 272.9935038g/mol
• Monoisotopic Mass: 272.9935038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(2,6-dichloro-4-methylpyridin-3-yl)-1,1,1-trifluoropropan-2-ol

Introduction to 3-(2,6-dichloro-4-methylpyridin-3-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 2228217-10-3)

3-(2,6-dichloro-4-methylpyridin-3-yl)-1,1,1-trifluoropropan-2-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2228217-10-3, represents a fusion of halogenated pyridine derivatives with trifluoromethyl-substituted alcohols, making it a promising candidate for various synthetic applications. The presence of multiple electronegative substituents, such as chlorine and fluorine atoms, imparts distinct reactivity and stability characteristics that are highly valuable in medicinal chemistry.

The molecular structure of 3-(2,6-dichloro-4-methylpyridin-3-yl)-1,1,1-trifluoropropan-2-ol consists of a pyridine core substituted at the 2 and 6 positions with chlorine atoms and at the 4 position with a methyl group. This arrangement creates a highly electron-deficient system, which can be exploited in various synthetic pathways. Additionally, the presence of a trifluoromethylpropan-2-ol moiety at the 3-position introduces both lipophilicity and metabolic stability, key factors in drug design. Such structural features make this compound an intriguing building block for the development of novel bioactive molecules.

In recent years, there has been a growing interest in halogenated pyridines as pharmacophores due to their ability to enhance binding affinity and selectivity in biological targets. The 2,6-dichloro-4-methylpyridine scaffold is particularly noteworthy for its role in designing kinase inhibitors and other enzyme-targeting agents. For instance, studies have demonstrated that modifications at the chloro and methyl positions can fine-tune the interactions with specific binding pockets in proteins. The incorporation of a trifluoromethylpropan-2-ol group further enhances these interactions by improving solubility and reducing metabolic degradation.

One of the most compelling aspects of 3-(2,6-dichloro-4-methylpyridin-3-yl)-1,1,1-trifluoropropan-2-ol is its potential application in the development of antiviral and anticancer agents. The electron-withdrawing nature of the chlorine and fluorine substituents facilitates hydrogen bonding and hydrophobic interactions with biological targets. Furthermore, the trifluoromethylpropan-2-ol moiety can serve as a pivot point for further derivatization, allowing chemists to explore a wide range of structural analogs with tailored properties.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying lead compounds like 3-(2,6-dichloro-4-methylpyridin-3-yl)-1,1,1-trifluoropropan-2-ol. Molecular docking studies have shown that this compound can interact effectively with various enzymes and receptors involved in pathogenic processes. For example, preliminary data suggest that it may inhibit certain proteases implicated in viral replication or cancer cell proliferation. These findings underscore the importance of this compound as a scaffold for drug discovery efforts.

The synthesis of 3-(2,6-dichloro-4-methylpyridin-3-yl)-1,1,1-trifluoropropan-2-ol presents both challenges and opportunities for synthetic chemists. The need for precise control over regioselectivity during halogenation and functional group interconversion is critical to achieving high yields and purity. However, modern synthetic methodologies have made significant strides in addressing these challenges. Catalytic processes and flow chemistry techniques have been particularly effective in streamlining complex multi-step syntheses while maintaining high enantioselectivity where necessary.

The pharmaceutical industry has long recognized the value of structurally diverse compounds like 3-(2,6-dichloro-4-methylpyridin-3-yl)-1,1,1-trifluoropropan-2-ol for developing next-generation therapeutics. Its unique combination of electronic and steric properties makes it an ideal candidate for exploring new chemical space. As research continues to uncover novel biological targets and mechanisms of action,CAS No. 2228217-10 will undoubtedly play a pivotal role in shaping future drug development strategies.

In conclusion,3-(2,6-dichloro-octane-pyridine) represents a fascinating compound with broad applications in pharmaceutical research. Its structural complexity,trifluoro-substituted alcohol, halogenated pyridine core,and potential biological activity make it a cornerstone for innovative drug discovery efforts worldwide.